1-(2-{[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]amino}ethyl)piperidin-4-ol

• IUPAC Name: 1-[2-[[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]amino]ethyl]piperidin-4-ol
• InChI: InChI=1S/C14H21F3N4O/c15-14(16,17)5-1-11-2-6-18-13(20-11)19-7-10-21-8-3-12(22)4-9-21/h2,6,12,22H,1,3-5,7-10H2,(H,18,19,20)
• InChI Key: UIGXBRSCNMRNAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CCNC2=NC=CC(=N2)CCC(F)(F)F
• Molecular Formula: C14H21F3N4O
• Molecular Weight: 318.34 g/mol

Description

1-(2-{[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]amino}ethyl)piperidin-4-ol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as TFPP and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(2-{[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]amino}ethyl)piperidin-4-ol is not fully understood. However, it has been reported to act as a selective serotonin reuptake inhibitor (SSRI) and a norepinephrine reuptake inhibitor (NRI). This compound has also been shown to modulate the activity of gamma-aminobutyric acid (GABA) receptors and inhibit the activity of voltage-gated sodium channels.
Biochemical and Physiological Effects:
1-(2-{[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]amino}ethyl)piperidin-4-ol has been reported to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can lead to an improvement in mood and a reduction in pain perception. This compound has also been shown to increase the activity of GABA receptors, which can lead to a reduction in anxiety and an improvement in sleep quality.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-{[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]amino}ethyl)piperidin-4-ol in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, analgesic, and anxiolytic effects, which can be useful in the treatment of various diseases. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

For the study of this compound include investigating its potential use in the treatment of depression and anxiety disorders, neuropathic pain, and optimizing its synthesis method for large-scale production.

Synthesis Methods

The synthesis of 1-(2-{[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]amino}ethyl)piperidin-4-ol has been reported in several studies. One of the methods involves the reaction of 1-(2-hydroxyethyl)piperidine-4-carboxamide with 4-(3,3,3-trifluoropropyl)pyrimidin-2-amine in the presence of a base. The reaction leads to the formation of the desired compound, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(2-{[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]amino}ethyl)piperidin-4-ol has been studied for its potential therapeutic applications. It has been reported to have anti-inflammatory, analgesic, and anxiolytic effects. This compound has also been studied for its potential use in the treatment of neuropathic pain, depression, and anxiety disorders.